Cas no 1807103-88-3 (3,4-Bis(trifluoromethyl)-2-ethylbenzenesulfonyl chloride)

• Product Name: 3,4-Bis(trifluoromethyl)-2-ethylbenzenesulfonyl chloride
• CAS No: 1807103-88-3
• MF: C₁₀H₇ClF₆O₂S
• MW: 340.669801950455
• CID: 5038812
• Update Time: 2025-08-05

3,4-Bis(trifluoromethyl)-2-ethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-2-ethylbenzenesulfonyl chloride

• Inchi： 1S/C10H7ClF6O2S/c1-2-5-7(20(11,18)19)4-3-6(9(12,13)14)8(5)10(15,16)17/h3-4H,2H2,1H3
• InChI Key： QHPMTGQACFZFAG-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(C(F)(F)F)C(C(F)(F)F)=C1CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 438
• XLogP3: 4.5
• Topological Polar Surface Area: 42.5

Additional information on 3,4-Bis(trifluoromethyl)-2-ethylbenzenesulfonyl chloride

3,4-Bis(trifluoromethyl)-2-ethylbenzenesulfonyl Chloride: A Comprehensive Overview

The compound 3,4-Bis(trifluoromethyl)-2-ethylbenzenesulfonyl Chloride (CAS No. 1807103-88-3) is a highly specialized organic sulfur compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and advanced chemical synthesis. This compound is notable for its unique structural features, which include a sulfonyl chloride group attached to a substituted benzene ring with trifluoromethyl and ethyl substituents. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical transformations.

Recent studies have highlighted the importance of sulfonyl chlorides as versatile intermediates in organic synthesis. The trifluoromethyl groups in 3,4-Bis(trifluoromethyl)-2-ethylbenzenesulfonyl Chloride are particularly significant due to their electron-withdrawing nature, which enhances the electrophilic character of the sulfonyl group. This makes the compound highly reactive in nucleophilic aromatic substitution reactions, a key process in the synthesis of complex molecules such as pharmaceutical agents and agrochemicals.

The benzenesulfonyl chloride moiety in this compound is widely recognized for its ability to act as a leaving group in substitution reactions. This property has been exploited in the development of novel drug delivery systems and advanced materials. For instance, researchers have utilized this compound to synthesize bioactive molecules with improved pharmacokinetic profiles, leveraging its ability to facilitate precise control over molecular architecture during synthesis.

One of the most intriguing aspects of 3,4-Bis(trifluoromethyl)-2-ethylbenzenesulfonyl Chloride is its role in modern medicinal chemistry. The trifluoromethyl groups not only enhance the stability of the molecule but also contribute to its lipophilicity, making it an ideal candidate for drug design targeting specific biological pathways. Recent advancements in computational chemistry have enabled scientists to predict the binding affinities of derivatives of this compound to various protein targets, paving the way for the development of next-generation therapeutics.

In addition to its applications in drug discovery, this compound has found utility in materials science, particularly in the synthesis of high-performance polymers and coatings. The ethyl group present in the structure provides additional flexibility and solubility properties, which are critical for applications requiring tailored physical and chemical characteristics. Researchers have demonstrated that derivatives of this compound can be used to create advanced materials with enhanced thermal stability and mechanical strength.

The synthesis of 3,4-Bis(trifluoromethyl)-2-ethylbenzenesulfonyl Chloride involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative followed by sulfonation and chlorination steps. Recent innovations in catalytic processes have significantly improved the efficiency and sustainability of these reactions, reducing production costs and minimizing environmental impact.

From an environmental standpoint, understanding the fate and behavior of sulfonyl chloride compounds like this one is crucial for assessing their potential impact on ecosystems. Studies have shown that while these compounds are generally stable under normal conditions, they can undergo hydrolysis under specific environmental conditions, leading to the formation of related sulfonic acids. This knowledge is essential for developing safe handling and disposal protocols for such chemicals.

In conclusion, 3,4-Bis(trifluoromethyl)-2-ethylbenzenesulfonyl Chloride (CAS No. 1807103-88-3) stands as a testament to the ingenuity and precision required in modern chemical synthesis. Its unique combination of structural features makes it an invaluable tool across diverse scientific disciplines. As research continues to uncover new applications and optimize synthetic methodologies, this compound will undoubtedly remain at the forefront of chemical innovation.